![molecular formula C9H14Si B7780683 Benzyl(dimethyl)silane](/img/structure/B7780683.png)
Benzyl(dimethyl)silane
Overview
Description
Benzyl(dimethyl)silane is a useful research compound. Its molecular formula is C9H14Si and its molecular weight is 150.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Hydrogenation
Poly(dimethyl)silane-supported Pd catalysts, related to benzyl(dimethyl)silanes, exhibit higher hydrogenation activity than traditional catalysts. They are particularly effective in continuous-flow hydrogenation of various substrates like vegetable oils and phosphatidylcholine (Kobayashi et al., 2015).
Anodic Oxidation
Benzyl trialkylsilanes, which are structurally similar to benzyl(dimethyl)silanes, undergo controlled-potential anodic oxidation to produce benzyl methyl ether and other derivatives, indicating their potential in electrochemical synthesis (Taylor et al., 2003).
Synthesis of Silanes with Benzo[b]thiophene Moiety
Catalytic dehydrocyclization of dimethyl silanes with benzo[b]thien-2-yl groups leads to the synthesis of compounds like 11,11-dimethyl and 8,11,11-trimethyl-6,11-dihydro-11-silabenzo[b]naphtho[2,3-d]thiophenes (Polosin et al., 1989).
Radical Polymerization
A variety of silanes, including those related to benzyl(dimethyl)silanes, have been used as highly efficient co-initiators for radical photopolymerization in aerated media, demonstrating superior performance over traditional amines (Lalevée et al., 2008).
Derivative Synthesis
Dimethylbis(p-tolyl)silane, a compound related to benzyl(dimethyl)silane, has been used to synthesize various derivatives such as nitriles, phenylacetic acids, and phenethylamines, showing the versatility of silane derivatives in organic synthesis (Rotman et al., 1967).
Zwitterionic λ5Si-Silicates Synthesis
Treatment of [2-(dimethylamino)phenyl]silane with benzene-1,2-dithiol yields compounds with square-pyramidal Si-coordination polyhedron, indicating their potential in the development of novel zwitterionic silicates (Seiler et al., 2005).
properties
IUPAC Name |
benzyl(dimethyl)silane | |
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InChI |
InChI=1S/C9H14Si/c1-10(2)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3 | |
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InChI Key |
USQQZWZBVGCDBX-UHFFFAOYSA-N | |
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Canonical SMILES |
C[SiH](C)CC1=CC=CC=C1 | |
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Molecular Formula |
C9H14Si | |
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Molecular Weight |
150.29 g/mol | |
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CAS RN |
1631-70-5 | |
Record name | Benzyldimethylsilane | |
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Retrosynthesis Analysis
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